

In vitro characterization of MD-39-AM

Author: BenchChem Technical Support Team. Date: December 2025

| Compound of Interest |          |           |
|----------------------|----------|-----------|
| Compound Name:       | MD-39-AM |           |
| Cat. No.:            | B1675982 | Get Quote |

## References

- 1. Vaccination with mRNA-encoded membrane-bound HIV Envelope trimer induces neutralizing antibodies in animal models PMC [pmc.ncbi.nlm.nih.gov]
- 2. Structure-based design of native-like HIV-1 envelope trimers to silence non-neutralizing epitopes and eliminate CD4 binding PMC [pmc.ncbi.nlm.nih.gov]
- 3. UCLA HIV/AIDS Trial → Immunogenicity of BG505 MD39.3, BG505 MD39.3 gp151, and BG505 MD39.3 gp151 CD4KO HIV Trimer mRNA Vaccines in Healthy, HIV-uninfected Adult Participants [ucla.clinicaltrials.researcherprofiles.org]
- To cite this document: BenchChem. [In vitro characterization of MD-39-AM]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1675982#in-vitro-characterization-of-md-39-am]

## **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]



## Need Industrial/Bulk Grade? Request Custom Synthesis Quote

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com